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Introduction

Biotinamide labeling, in conjunction with fluorochrome-conjugated streptavidin, is a powerful
and versatile technique for detecting cell surface and intracellular antigens via flow cytometry.
This system leverages the extraordinarily high affinity of streptavidin for biotin, providing a
robust method for signal amplification. This is particularly advantageous for identifying and
guantifying low-abundance targets. The small size of the biotin molecule ensures that its
conjugation to a primary antibody minimally impacts the antibody's binding affinity for its target
antigen.[1][2]

These application notes provide detailed protocols for both cell surface and intracellular
staining using biotinylated antibodies, along with guidance on data interpretation and
optimization.

Key Features and Benefits:

e High Sensitivity: The biotin-streptavidin interaction facilitates significant signal amplification,
enabling the detection of rare or weakly expressed targets.[2][3]

e Low Background Staining: The high specificity of the biotin-streptavidin bond minimizes non-
specific binding, resulting in a high signal-to-noise ratio.[2][4]
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 Flexibility: A single biotinylated primary antibody can be paired with a wide variety of
streptavidin conjugates, offering flexibility in experimental design and multicolor panel

development.[2][3]

 |sotype Independence: The biotin-streptavidin system is not dependent on the isotype of the
primary antibody, which simplifies the design of multiplex experiments.[2][4]

Principle of Biotin-Streptavidin Signal Amplification

The core of this technique is the strong, non-covalent interaction between biotin (Vitamin B7)
and streptavidin, a protein isolated from Streptomyces avidinii. Streptavidin has four high-
affinity binding sites for biotin.[4] When a primary antibody is conjugated with multiple biotin
molecules, each of these can bind to a streptavidin molecule that is, in turn, conjugated to one
or more fluorochromes. This multi-layered binding results in a significant amplification of the
fluorescent signal compared to a directly conjugated primary antibody.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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